Cas no 1343650-82-7 (2-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid)

• Product Name: 2-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
• CAS No: 1343650-82-7
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5705335
• PubChem ID: 64670198
• Update Time: 2025-10-22

2-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1343650-82-7
• EN300-1106278
• 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)butanoicacid
• 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
• AKOS013997010
• CS-0296179
• 1H-Pyrazole-1-acetic acid, 4-amino-α-ethyl-3,5-dimethyl-
• 2-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid

• Inchi： 1S/C9H15N3O2/c1-4-7(9(13)14)12-6(3)8(10)5(2)11-12/h7H,4,10H2,1-3H3,(H,13,14)
• InChI Key： YNQZGJQCIRTVJQ-UHFFFAOYSA-N
• SMILES： OC(C(CC)N1C(C)=C(C(C)=N1)N)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 380.8±42.0 °C(Predicted)
• pka: 5.15±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid

Introduction to 2-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid (CAS No. 1343650-82-7) and Its Emerging Applications in Chemical Biology

2-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid, identified by the chemical identifier CAS No. 1343650-82-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrazole derivatives class, which is renowned for its versatile biological activities and structural flexibility. The presence of both amino and carboxylic acid functional groups in its molecular structure enhances its potential as a pharmacophore, making it a valuable candidate for drug discovery and development.

The molecular structure of 2-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid consists of a pyrazole core substituted with amino and methyl groups at the 4-position, and a butanoic acid side chain. This unique arrangement imparts distinct physicochemical properties, including solubility, stability, and bioavailability, which are critical factors in evaluating its suitability for therapeutic applications. The compound’s ability to interact with biological targets such as enzymes and receptors makes it an attractive scaffold for designing novel bioactive molecules.

In recent years, there has been a surge in research focused on pyrazole derivatives due to their demonstrated efficacy in various therapeutic areas. The biological activity of compounds like 2-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid has been explored in multiple preclinical studies, revealing potential roles in modulating inflammatory pathways, metabolic disorders, and even oncogenesis. The amino group at the 4-position of the pyrazole ring is particularly noteworthy, as it serves as a hydrogen bond acceptor and can enhance binding affinity to target proteins.

One of the most compelling aspects of 2-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid is its role as an intermediate in synthesizing more complex pharmacological agents. Researchers have leveraged its structural framework to develop derivatives with enhanced potency and selectivity. For instance, modifications at the butanoic acid side chain have been shown to influence pharmacokinetic profiles, while alterations to the pyrazole ring can fine-tune interaction with biological targets. These findings underscore the compound’s versatility and its potential as a building block in medicinal chemistry.

The synthesis of 2-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only facilitate the production of the compound but also enable modifications that can tailor its biological properties for specific applications.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid’s interactions with biological systems. Molecular docking studies have identified potential binding pockets on target proteins that could be exploited for drug design. Additionally, quantum mechanical calculations have provided insights into the compound’s electronic structure and reactivity, which are essential for optimizing its pharmacological properties.

The pharmacological potential of this compound has been explored in several disease models. In particular, its ability to modulate enzyme activity has been investigated in contexts such as diabetes mellitus and neurodegenerative disorders. Preliminary data suggest that derivatives of 2-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid may exhibit inhibitory effects on key enzymes involved in metabolic pathways, offering a promising avenue for therapeutic intervention.

Moreover, the compound’s structural features make it an excellent candidate for developing small-molecule probes used in biochemical research. By tagging it with fluorescent or radioactive labels, researchers can visualize its interactions within cellular environments or track its distribution in living organisms. Such applications are crucial for elucidating mechanisms of action and validating hypotheses about drug targets.

The regulatory landscape surrounding 2-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid is favorable for further development due to its non-toxic profile in preliminary safety assessments. However, rigorous testing will be required before it can be considered for clinical use. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through preclinical trials and into human trials if promising results continue to emerge.

In conclusion,2-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yibutanoic acid (CAS No. 1343650 82 7) represents a significant advancement in chemical biology with broad applications across multiple therapeutic domains. Its unique structural features combined with emerging research findings position it as a compelling candidate for future drug development initiatives. As our understanding of biological systems continues to evolve,pyrazole derivatives like this one will undoubtedly play an increasingly important role in addressing complex diseases worldwide.